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Abstract

This technical guide provides a comprehensive overview of the core properties of allyl ethyl
ether (CAS Number: 557-31-3), a versatile chemical intermediate. The document details its
chemical and physical characteristics, safety and hazard information, and spectroscopic data.
Furthermore, it includes a detailed experimental protocol for its synthesis via the Williamson
ether synthesis and a standard procedure for its analysis by Gas Chromatography-Mass
Spectrometry (GC-MS). Visual representations of the synthetic pathway and experimental
workflow are provided to enhance understanding. All quantitative data is presented in clearly
structured tables for ease of reference and comparison.

Chemical and Physical Properties

Allyl ethyl ether, also known as 3-ethoxy-1-propene, is a colorless, volatile, and highly

flammable liquid.[1] It is characterized by the presence of both an ether functional group and a
terminal alkene, making it a useful bifunctional molecule in organic synthesis.[2] It is practically
insoluble in water but miscible with many organic solvents such as ethanol and diethyl ether.[3]

[4]

Table 1: Physical and Chemical Properties of Allyl Ethyl Ether
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Property Value Source(s)
CAS Number 557-31-3 [31[5]
Molecular Formula C5H100 [31[5]
Molecular Weight 86.13 g/mol [31[5]
Appearance Clear, colorless liquid [1114]
Boiling Point 65-67.6 °C [4][6]
Melting Point -140 °C (estimate) [4]
Density 0.76 g/mL at 25 °C [4]
Refractive Index (nD20) 1.388 [3114]
Flash Point <-19 °F (< -28 °C) [51[7]
Vapor Pressure 153.0 mmHg [8]
Insoluble in water; Soluble in
Solubility organic solvents, miscible with [4119]
ethanol and diethyl ether.
IUPAC Name 3-ethoxyprop-1-ene [518]
1-Propene, 3-ethoxy-; 3-
Synonyms Ethoxy-1-propene; Ethyl allyl [8][10]

ether; Ether, allyl ethyl

Spectroscopic Data

The structural features of allyl ethyl ether can be confirmed through various spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and
Mass Spectrometry (MS).

Table 2: 1H NMR Spectroscopic Data for Allyl Ethyl Ether
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Chemical Shift Lo . .
Multiplicity Integration Assignment
(ppm)
5.95-5.85 m 1H -CH=CH2
5.25-5.15 m 2H -CH=CH2
3.97 d 2H =CH-CH2-0O-
3.41 q 2H -O-CH2-CH3
1.26 t 3H -O-CH2-CH3

Note: Data inferred from typical spectra of allyl ethers and related compounds. Actual shifts

may vary slightly based on solvent and instrument.

Table 3: 13C NMR Spectroscopic Data for Allyl Ethyl Ether

Chemical Shift (ppm) Assignment
134.8 CH=CH2
117.0 CH=CH2
715 =CH-CH2-0-
65.8 -O-CH2-CH3
15.2 -O-CH2-CH3

Note: Data inferred from typical spectra of allyl ethers and related compounds. Actual shifts

may vary slightly based on solvent and instrument.

Table 4: Key IR Absorption Bands for Allyl Ethyl Ether
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Wavenumber (cm-1) Functional Group
3080 =C-H stretch

2975, 2870 C-H stretch (sp3)

1645 C=C stretch

1100 C-O-C stretch

990, 920 =C-H bend (out of plane)

Source: Data compiled from the NIST Chemistry WebBook.[11][12]

Table 5: Mass Spectrometry Data for Allyl Ethyl Ether

m/z Interpretation

86 Molecular lon [M]+
71 [M - CH3]+

57 [M - C2H5]+

41 [Allyl cation, C3H5]+

Source: Data compiled from the NIST Chemistry WebBook.[1]

Experimental Protocols
Synthesis of Allyl Ethyl Ether via Williamson Ether
Synthesis

The Williamson ether synthesis is a reliable method for preparing unsymmetrical ethers like
allyl ethyl ether.[13][14] The reaction proceeds via an SN2 mechanism where an alkoxide
nucleophilically attacks an alkyl halide.[15] For the synthesis of allyl ethyl ether, ethoxide is
reacted with allyl bromide.

Materials:
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Ethanol

Sodium metal

Allyl bromide

Diethyl ether (anhydrous)

Saturated aqueous ammonium chloride solution
Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate

Equipment:

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar
Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

e Preparation of Sodium Ethoxide: In a dry round-bottom flask under an inert atmosphere,

carefully add small pieces of sodium metal (1.0 equivalent) to absolute ethanol (in excess) at

room temperature. The reaction is exothermic and produces hydrogen gas. Allow the

reaction to proceed until all the sodium has dissolved, forming a solution of sodium ethoxide.
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Reaction with Allyl Bromide: Cool the sodium ethoxide solution in an ice bath. Slowly add
allyl bromide (1.0 equivalent) dropwise from a dropping funnel with vigorous stirring. After the
addition is complete, remove the ice bath and allow the mixture to warm to room
temperature.

Reaction Completion and Work-up: Heat the reaction mixture to a gentle reflux and monitor
the reaction progress by thin-layer chromatography (TLC). Once the reaction is complete,
cool the mixture to room temperature.

Quenching and Extraction: Carefully pour the reaction mixture into a separatory funnel
containing a saturated aqueous solution of ammonium chloride to quench any unreacted
sodium ethoxide. Add diethyl ether and shake to extract the product. Separate the organic
layer.

Washing and Drying: Wash the organic layer sequentially with water and brine. Dry the
organic layer over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and remove the solvent from the filtrate using a rotary
evaporator. The crude allyl ethyl ether can be purified by fractional distillation.
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Williamson Ether Synthesis Pathway

Analysis of Allyl Ethyl Ether by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for
separating and identifying volatile organic compounds.[16][17]

Materials:
o Allyl ethyl ether sample
» High-purity volatile solvent (e.g., dichloromethane or diethyl ether)

Equipment:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column (e.g., DB-5ms or equivalent)

Autosampler vials

Microsyringe

Procedure:

o Sample Preparation: Prepare a dilute solution of the allyl ethyl ether sample (approximately
10-100 pg/mL) in a suitable volatile solvent.

e GC-MS Instrumentation and Conditions:

o Injector Temperature: 250 °C

o

Injection Volume: 1 pL

[¢]

Split Ratio: 50:1 (can be adjusted based on sample concentration)

[¢]

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

[e]

Oven Temperature Program:
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= Initial temperature: 40 °C, hold for 2 minutes

» Ramp: Increase to 150 °C at a rate of 10 °C/min

= Hold: Maintain at 150 °C for 2 minutes

o

MS Transfer Line Temperature: 280 °C

[¢]

lon Source Temperature: 230 °C

o

lonization Mode: Electron lonization (EIl) at 70 eV

[e]

Mass Scan Range: m/z 35-200

Data Analysis: Identify the allyl ethyl ether peak in the total ion chromatogram (TIC) based
on its retention time. Confirm the identity by comparing the acquired mass spectrum with a
reference spectrum (e.g., from the NIST library). The purity can be estimated by calculating
the peak area percentage.
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GC-MS Analysis Workflow
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Safety and Hazard Information

Allyl ethyl ether is a hazardous substance and should be handled with appropriate safety
precautions. It is a highly flammable liquid and vapor, and its vapors may form explosive
mixtures with air.[7][8] It is also toxic if inhaled, ingested, or absorbed through the skin.[8]
Contact can cause irritation to the skin, eyes, and respiratory system.[3][18]

Table 6: GHS Hazard Information for Allyl Ethyl Ether

Hazard Class Hazard Category Hazard Statement

- H225: Highly flammable liquid
Flammable Liquids 2

and vapor

Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H311: Toxic in contact with

Acute Toxicity, Dermal 3 )

skin
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific target organ toxicity — H335: May cause respiratory

w

Single exposure (Respiratory S
o irritation
tract irritation)

Source: Compiled from various Safety Data Sheets.[8][10]

Handling and Storage:

o Keep away from heat, sparks, open flames, and other ignition sources.[8]
e Use in a well-ventilated area or under a chemical fume hood.[10]

» Wear protective gloves, clothing, and eye/face protection.[10]
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o Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

» May form explosive peroxides upon prolonged storage, especially in the presence of air and
light. Containers should be dated upon opening and tested for peroxides periodically.[6][8]

Incompatibilities:

Allyl ethyl ether is incompatible with strong oxidizing agents and strong acids.[4][8]

Conclusion

Allyl ethyl ether is a valuable chemical intermediate with well-defined physical, chemical, and
spectroscopic properties. Its synthesis is readily achievable through established methods like
the Williamson ether synthesis. Due to its hazardous nature, strict adherence to safety
protocols during its handling and storage is imperative. This technical guide provides essential
information for researchers, scientists, and drug development professionals to safely and
effectively utilize allyl ethyl ether in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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